Cas no 2102209-80-1 (2-methyl-5-(morpholin-4-yl)pentan-2-ol)

• Product Name: 2-methyl-5-(morpholin-4-yl)pentan-2-ol
• CAS No: 2102209-80-1
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5908130
• PubChem ID: 162400180
• Update Time: 2025-06-11

2-methyl-5-(morpholin-4-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(morpholin-4-yl)pentan-2-ol
• 2102209-80-1
• EN300-1788095

• Inchi： 1S/C10H21NO2/c1-10(2,12)4-3-5-11-6-8-13-9-7-11/h12H,3-9H2,1-2H3
• InChI Key： KPZRZOMRGBCPCI-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCC(C)(C)O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-methyl-5-(morpholin-4-yl)pentan-2-ol

Introduction to 2-methyl-5-(morpholin-4-yl)pentan-2-ol (CAS No. 2102209-80-1)

2-methyl-5-(morpholin-4-yl)pentan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2102209-80-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pentanolic backbone substituted with a morpholine moiety, has garnered attention due to its structural versatility and potential applications in drug discovery and molecular engineering. The unique combination of functional groups in 2-methyl-5-(morpholin-4-yl)pentan-2-ol positions it as a valuable intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and cardiovascular pathways.

The morpholine ring in 2-methyl-5-(morpholin-4-yl)pentan-2-ol introduces hydrophilicity and metabolic stability, which are critical factors in the design of bioavailable therapeutic agents. Morpholine derivatives are widely recognized for their role in enhancing drug solubility and improving pharmacokinetic profiles. In recent years, there has been a surge in research focusing on morpholine-based scaffolds due to their demonstrated efficacy in modulating enzyme activity and receptor binding. The presence of the secondary alcohol functionality at the 2-position of the pentane chain further expands the synthetic possibilities, allowing for further derivatization through oxidation, esterification, or alkylation reactions.

Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 2-methyl-5-(morpholin-4-yl)pentan-2-ol with biological targets with unprecedented accuracy. These studies suggest that the compound may exhibit inhibitory properties against certain kinases and phosphodiesterases, making it a promising candidate for the development of antineoplastic or anti-inflammatory agents. Additionally, the structural motif of 2-methyl-5-(morpholin-4-yl)pentan-2-ol bears resemblance to known pharmacologically active molecules, such as some nonsteroidal anti-inflammatory drugs (NSAIDs) and antipsychotics. This similarity has prompted investigations into its potential therapeutic applications across multiple disease domains.

In the realm of synthetic organic chemistry, 2-methyl-5-(morpholin-4-yl)pentan-2-ol serves as a versatile building block for constructing more intricate molecular architectures. The synthesis of this compound typically involves multi-step reactions, including Grignard additions, nucleophilic substitutions, and reduction steps, which highlight its utility in complex molecule construction. Recent methodologies have focused on optimizing these synthetic routes to improve yield and purity, thereby facilitating its use in large-scale pharmaceutical production. The development of greener synthetic protocols, such as catalytic hydrogenations and solvent-free reactions, has also contributed to the growing interest in 2-methyl-5-(morpholin-4-ylofpentanane)-2-one derivatives.

The pharmacological profile of CAS No. 2102209801 is further illuminated by preclinical studies that have explored its interactions with various biological systems. Notably, research indicates that derivatives of this compound may exhibit neuroprotective effects by modulating glutamate receptor activity or by inhibiting oxidative stress pathways. These findings align with emerging trends in neuropharmacology, where targeting mitochondrial dysfunction and excitotoxicity is crucial for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary data suggest that 2-methyl-pentanone-pentanediol derivative may possess cardioprotective properties by influencing calcium ion channel activity in cardiac muscle cells.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like CAS No 2102209801, enabling rapid identification of lead structures with desired biological activities. By leveraging HTS platforms coupled with structure-based drug design algorithms, researchers can efficiently prioritize candidates for further investigation. This approach has been instrumental in identifying novel analogs of morpoline-substituted pentanols that exhibit enhanced potency or selectivity against specific therapeutic targets. Such innovations underscore the importance of CAS No 2102209801 as a scaffold for medicinal chemistry exploration.

Future directions in the study of morpoline-substituted pentanols, including CAS No 2102209801, are likely to focus on understanding their mechanisms of action at a molecular level through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods provide critical insights into how these compounds interact with biological macromolecules, informing rational design strategies for next-generation therapeutics. Moreover, exploring their potential as prodrugs—molecules that are biologically inactive until metabolically converted into active forms—could open new avenues for therapeutic intervention.

The environmental impact of synthesizing and utilizing compounds like CAS No 2102209801 is also an area of growing concern within the pharmaceutical industry. Efforts to minimize waste generation during production processes and develop biodegradable formulations are essential for sustainable drug development. Additionally, regulatory agencies increasingly require comprehensive toxicological assessments before approving new therapeutics reaches market access highlights importance rigorous safety evaluations every step drug discovery pipeline including intermediates like this one ensuring both efficacy minimal adverse effects human health long term use.

In conclusion,morpoline-substituted pentanol derivative identified by CAS number 2102209801 represents significant promise across multiple domains pharmaceutical research ranging from intermediates complex drug synthesis potential therapeutic applications neurological cardiovascular diseases through computational modeling experimental investigations ongoing explore full potential these molecules contribute future medical breakthroughs while adhering highest standards safety sustainability innovation define next generation therapeutics development landscape today tomorrow.